5-methoxy-2-[(1,3-thiazol-2-ylamino)methyl]phenol

• IUPAC Name: 5-methoxy-2-[(1,3-thiazol-2-ylamino)methyl]phenol
• InChI: InChI=1S/C11H12N2O2S/c1-15-9-3-2-8(10(14)6-9)7-13-11-12-4-5-16-11/h2-6,14H,7H2,1H3,(H,12,13)
• InChI Key: HVVLVUPKVBHQTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC2=NC=CS2)O
• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol

Description

5-Methoxy-2-[(1,3-thiazol-2-ylamino)methyl]phenol is a compound characterized by its unique molecular structure, which influences its chemical and physical properties. It has been studied for various applications due to its intriguing chemical characteristics.

Synthesis Analysis

The synthesis of similar compounds, like 5-methoxy-2-[(E)-(6-methylpyridin-2-ylimino) methyl]phenol, involves reactions between specific aldehydes and amines, such as 2-hydroxy-4-methoxybenzaldehyde and 2-amino-6-methylpyridine, under controlled conditions like temperature and molar ratios to achieve optimal yields (Bai Linsha, 2015).

Molecular Structure Analysis

The molecular structure has been extensively studied using various techniques like X-ray diffraction, NMR, and IR spectroscopy. These studies provide insights into the geometry, vibrational frequencies, and molecular electrostatic potentials of such compounds, contributing to a deeper understanding of their molecular properties (H. Saraçoǧlu & A. Cukurovalı, 2013).

Chemical Reactions and Properties

These compounds typically exhibit stable crystal structures and may participate in various chemical reactions due to their functional groups. For example, Schiff base reactions are common, which involve the formation of a double bond between a nitrogen atom of an amine and a carbon atom of an aldehyde or ketone (M. Yıldız et al., 2010).

Physical Properties Analysis

The physical properties, such as crystal structure, solubility, and melting points, are closely related to the molecular structure. X-ray crystallography studies provide detailed information about the crystal lattice and arrangement, which are crucial for understanding the compound's physical behavior (Bai Linsha, 2015).

Chemical Properties Analysis

These compounds demonstrate various chemical properties, including their reactivity with different chemical agents and their behavior under different conditions. Studies often focus on their photophysical properties, reactivity in various solvents, and potential as ligands in complex formation (Vandana Cherkadu et al., 2016).